Cas no 2074611-00-8 (N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine)

• Product Name: N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine
• CAS No: 2074611-00-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD32202764
• CID: 4710738
• Update Time: 2025-09-27

N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine
• SY262088

• MDL： MFCD32202764
• Inchi： 1S/C13H20N2/c1-14-8-9-15(2)13-10-12(13)11-6-4-3-5-7-11/h3-7,12-14H,8-10H2,1-2H3
• InChI Key： URHFJBWMXBLWOE-UHFFFAOYSA-N
• SMILES： N(C)(CCNC)C1CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.162648646 g/mol
• Monoisotopic Mass: 204.162648646 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.31
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3

Additional information on N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine

Professional Introduction to N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine (CAS No. 2074611-00-8)

N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine, a compound with the chemical identifier CAS No. 2074611-00-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and pharmacological applications. Its unique structural configuration, featuring a dimethyl-substituted ethanediamine backbone and an integrated 2-phenylcyclopropyl moiety, makes it a subject of intense interest among researchers exploring novel therapeutic agents.

The molecular structure of N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine is meticulously designed to interact with biological targets in a highly specific manner. The presence of the phenylcyclopropyl group introduces rigidity to the molecule, which can enhance binding affinity and selectivity. This feature is particularly crucial in drug design, where precise targeting minimizes side effects and maximizes efficacy. Recent studies have highlighted the compound's ability to modulate enzyme activity and receptor interactions, making it a promising candidate for treating a range of diseases.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require cutting-edge techniques and methodologies. The preparation of N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine involves multi-step organic reactions that demand precision and expertise. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in elucidating its structural features. These analytical methods provide detailed insights into the compound's purity, isotopic distribution, and molecular dynamics.

The pharmacological properties of N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine have been extensively studied in preclinical models. Research indicates that this compound exhibits significant inhibitory effects on certain kinases and enzymes implicated in cancer progression. By binding to these targets, it disrupts signaling pathways that are essential for tumor growth and metastasis. Preliminary findings suggest that it may also possess anti-inflammatory properties, making it a versatile therapeutic agent for conditions like arthritis and autoimmune disorders.

One of the most intriguing aspects of N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine is its potential for modulating neurotransmitter systems. The phenylcyclopropyl group is known to interact with serotonin receptors, which play a critical role in mood regulation and cognitive function. This interaction could make the compound a valuable tool in the development of treatments for depression, anxiety, and neurodegenerative diseases. Ongoing research is exploring its effects on other neurotransmitter pathways, such as dopamine and norepinephrine systems.

The development of novel drug candidates like N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine is not without challenges. Issues related to bioavailability, metabolic stability, and potential toxicity must be carefully addressed before moving to clinical trials. However, advances in computational chemistry and artificial intelligence are aiding researchers in predicting these properties with greater accuracy. Molecular docking simulations and virtual screening have become indispensable tools in identifying promising candidates early in the drug discovery process.

In recent years, there has been growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs). N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine has emerged as a lead compound in this area due to its ability to disrupt PPIs involved in viral replication and bacterial infection. Its unique structural features allow it to bind deeply into hydrophobic pockets on protein surfaces, effectively blocking their function. This approach has shown promise in combating drug-resistant pathogens and could revolutionize antibiotic development.

The synthetic routes for producing N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine have been optimized for scalability and cost-effectiveness. Industrial-scale synthesis requires careful consideration of reaction conditions to ensure high yields and minimal byproducts. Green chemistry principles are being increasingly adopted to reduce environmental impact during production. Solvent recovery systems, catalytic processes with low energy consumption, and waste minimization strategies are integral components of modern synthetic methodologies.

The future prospects for N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine are bright given its multifaceted pharmacological potential. Clinical trials are underway to evaluate its efficacy and safety profile in humans. Collaborations between academic institutions and pharmaceutical companies are accelerating the translation of laboratory discoveries into market-ready therapies. Regulatory agencies are also playing a crucial role by streamlining approval processes for innovative drugs that address unmet medical needs.

In conclusion, N1,N2-Dimethyl-N1-(2-phenylcyclopropyl)-1,2-ethanediamine (CAS No. 2074611-00-8) stands out as a remarkable example of how structural innovation can lead to breakthroughs in drug discovery. Its unique combination of biological activity and synthetic feasibility makes it a cornerstone compound in modern medicinal chemistry research. As our understanding of disease mechanisms continues to evolve at an unprecedented pace.